Chiral NMR Solvating Agent
The compound has a documented, specific capability to act as a chiral solvating agent (CSA) for the determination of enantiomeric purity via NMR, a function noted in the patent literature [1]. This places it in a distinct functional category compared to phosphoric acids optimized solely for catalysis, such as TRIP. While a direct quantitative comparison of NMR shift non-equivalence (Δδ) against other CSAs is not available in the public domain, its proven efficacy as a CSA by a major supplier like Fuji Film Wako is a qualitative differentiator .
| Evidence Dimension | Functional Application (Chiral Solvating Agent vs. Catalyst) |
|---|---|
| Target Compound Data | Documented as a chiral solvating agent for NMR [REFS-1, REFS-2] |
| Comparator Or Baseline | Catalyst-class CPAs (e.g., TRIP) are not primarily documented as CSAs for direct ee determination. |
| Quantified Difference | Functional application difference; no direct Δδ comparison available. |
| Conditions | NMR spectroscopy; specific conditions are user-defined. |
Why This Matters
This demonstrates a multi-modal utility for a single, high-purity compound, protecting procurement value in labs that require both catalysis and enantiopurity analysis capabilities.
- [1] Nippon Soda Co., Ltd. Optically active phosphate derivative. US Patent 6,391,926 B1. View Source
